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Compound of Interest

Compound Name: 2-Iodo-5-methoxyaniline

Cat. No.: B114526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 2-iodo-
5-methoxyaniline, a valuable building block in organic synthesis, particularly for the

development of novel pharmaceutical compounds. This document details a practical synthetic

route, thorough characterization data, and the necessary experimental protocols.

Introduction
2-Iodo-5-methoxyaniline is an aromatic amine containing both iodo and methoxy

functionalities.[1] Its chemical structure, presented below, makes it a versatile precursor for a

variety of chemical transformations, including cross-coupling reactions where the iodine atom

can be readily substituted. The presence of the amino and methoxy groups also allows for

further derivatization, making it a key intermediate in the synthesis of complex organic

molecules and active pharmaceutical ingredients.

Chemical Structure:

Figure 1: Chemical structure of 2-Iodo-5-methoxyaniline.

Synthesis of 2-Iodo-5-methoxyaniline
A practical and efficient method for the synthesis of 2-iodo-5-methoxyaniline is the transition-

metal-free and base-free decarboxylative iodination of 2-amino-5-methoxybenzoic acid.[2] This
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method offers a direct route to the desired product from a readily available starting material.

Synthesis Pathway
The synthesis proceeds via the decarboxylative iodination of 2-amino-5-methoxybenzoic acid

in the presence of iodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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